Cas no 478063-19-3 (Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate)

• Product Name: Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate
• CAS No: 478063-19-3
• CID: 4653446
• Update Time: 2025-05-19

Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate

Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate (CAS No. 478063-19-3): A Comprehensive Overview

Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate, identified by its CAS number 478063-19-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by their intricate structural motifs, which make them promising candidates for various biological and chemical applications. The presence of multiple functional groups, including hydrazino, sulfonyl, and carboxylate moieties, endows this molecule with unique reactivity and potential utility in synthetic chemistry and drug development.

The< strong>Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate structure is particularly intriguing due to its hybrid nature, combining elements from different chemical scaffolds. The benzene ring serves as the core aromatic system, providing stability and electronic properties that can be modulated by the attached functional groups. The< strong>hydrazino group introduces a reactive site for further functionalization, while the< strong>sulfonyl moiety enhances solubility and interaction with biological targets. The< strong>carboxylate group, on the other hand, contributes to the molecule's overall polarity and ability to form hydrogen bonds, which are crucial for binding to biological receptors.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. The< strong>Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate, with its complex architecture, has emerged as a candidate for further investigation in this context. Researchers have been exploring its pharmacological properties, particularly its interactions with enzymes and receptors involved in various disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a valuable tool for drug discovery.

The synthesis of< strong>Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as< strong>2-(1H-pyrrol-1-yl)benzaldehyde, which is then coupled with hydrazine derivatives to form the hydrazino-containing intermediate. Subsequent sulfonylation introduces the sulfonyl group, followed by esterification to yield the final product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to enhance efficiency and scalability.

The chemical properties of< strong>Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate make it a versatile building block for medicinal chemistry. Its ability to undergo further modifications allows chemists to tailor its properties for specific applications. For instance, the hydrazino group can be oxidized to form azo compounds or reduced to form hydrazine derivatives, while the sulfonyl group can be replaced with other functional groups through nucleophilic substitution reactions. These modifications open up numerous possibilities for designing derivatives with enhanced biological activity.

In the realm of drug discovery, the< strong>Methyl 2-({2-2-(1H-pyrrol-1-yl)benzoylhydrazino}sulfonyl)benzenecarboxylate has shown promise as an inhibitor of enzymes involved in inflammation and cancer progression. Studies have demonstrated its ability to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, its structural features suggest potential activity against kinases and other enzymes implicated in cancer cell proliferation and survival. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

The biological activity of< strong>Methyl 2-({2-2-(1H-pyrrol-1-yll benzoylhydrazino}) sulfonyl}) benzenecarboxylate is further enhanced by its ability to cross-react with biological molecules through various mechanisms. For example, its hydrazino group can form Schiff base adducts with amino acids or proteins, leading to covalent binding and altered protein function. This property makes it a useful tool for studying protein-protein interactions and developing targeted therapies.

The pharmacokinetic profile of< strong>Methyl 2-({22(1Hpyrrol-l-yll benzoychy drazlno} sulfo}yI benzenecarboxyI ate) is also an important consideration in drug development. Early studies indicate that this compound exhibits moderate solubility in water and organic solvents, suggesting potential for oral administration or topical application. However, further research is needed to optimize its bioavailability and metabolic stability. Techniques such as computational modeling and high-throughput screening can be employed to predict and improve these properties.

The future directions for research on< strong>Methyl 2-({22(1Hpyrrol-l-yll benzoychy drazlno} sulfo}yI benzenecarboxyI ate) include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Preclinical studies are underway to evaluate its efficacy against various diseases models while minimizing side effects . Additionally , efforts are being made